Cas no 1515051-83-8 (2-Cyclopentyl-2-(pyridin-3-yl)acetic acid)

• Product Name: 2-Cyclopentyl-2-(pyridin-3-yl)acetic acid
• CAS No: 1515051-83-8
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 5716440
• PubChem ID: 82932536
• Update Time: 2025-07-20

2-Cyclopentyl-2-(pyridin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentyl-2-pyridin-3-ylacetic acid
• AKOS021251872
• 2-cyclopentyl-2-(pyridin-3-yl)aceticacid
• 2-cyclopentyl-2-(pyridin-3-yl)acetic acid
• EN300-1153838
• 1515051-83-8
• 3-Pyridineacetic acid, α-cyclopentyl-
• 2-Cyclopentyl-2-(pyridin-3-yl)acetic acid

• Inchi： 1S/C12H15NO2/c14-12(15)11(9-4-1-2-5-9)10-6-3-7-13-8-10/h3,6-9,11H,1-2,4-5H2,(H,14,15)
• InChI Key： ISDHBORPWDZDHI-UHFFFAOYSA-N
• SMILES： OC(C(C1C=NC=CC=1)C1CCCC1)=O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.192±0.06 g/cm3(Predicted)
• Boiling Point: 372.0±17.0 °C(Predicted)
• pka: 3.65±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-Cyclopentyl-2-(pyridin-3-yl)acetic acid

Introduction to 2-Cyclopentyl-2-(pyridin-3-yl)acetic acid (CAS No. 1515051-83-8)

2-Cyclopentyl-2-(pyridin-3-yl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1515051-83-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a cyclopentyl group and a pyridine substituent, has garnered attention due to its structural complexity and potential biological activities. The combination of these functional groups makes it a promising candidate for further exploration in drug discovery and development.

The structural framework of 2-Cyclopentyl-2-(pyridin-3-yl)acetic acid consists of a cyclopentyl ring attached to an acetic acid moiety, with the pyridine group linked at the third position. This unique arrangement imparts distinct chemical properties that may influence its interactions with biological targets. The cyclopentyl group, known for its stability and flexibility, can enhance the solubility and bioavailability of the compound, while the pyridine moiety is often involved in hydrogen bonding and coordination with biological molecules.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. 2-Cyclopentyl-2-(pyridin-3-yl)acetic acid has been investigated for its potential role in inhibiting key enzymes and receptors involved in inflammation, cancer, and neurodegenerative disorders. Preliminary studies have suggested that this compound may exhibit anti-inflammatory properties by interacting with cyclooxygenase (COX) enzymes, which are crucial in the production of prostaglandins.

Furthermore, the pyridine group in 2-Cyclopentyl-2-(pyridin-3-yl)acetic acid offers a versatile platform for further derivatization, allowing researchers to fine-tune its biological activity. Pyridine-based compounds are widely recognized for their ability to interact with a variety of biological targets, including protein kinases and ion channels. This makes 2-Cyclopentyl-2-(pyridin-3-yl)acetic acid a valuable scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques have been employed to identify how 2-Cyclopentyl-2-(pyridin-3-yl)acetic acid might bind to different protein targets. These simulations have provided insights into the compound's binding affinity and mode of interaction, which are critical for optimizing its pharmacological properties.

The synthesis of 2-Cyclopentyl-2-(pyridin-3-yl)acetic acid has also been refined through modern synthetic methodologies. Techniques such as cross-coupling reactions and palladium catalysis have been utilized to construct the complex framework of this molecule efficiently. These advancements in synthetic chemistry have not only improved the yield but also reduced the environmental impact of producing this compound.

In vitro studies have begun to unravel the mechanistic aspects of 2-Cyclopentyl-2-(pyridin-3-yl)acetic acid's biological effects. Researchers have observed that this compound can modulate signaling pathways associated with cell proliferation and apoptosis. Specifically, it has shown potential in inhibiting the activity of certain kinases that are overexpressed in cancer cells, thereby suggesting its therapeutic relevance in oncology.

The pharmacokinetic properties of 2-Cyclopentyl-2-(pyridin-3-yl)acetic acid are also under investigation. Understanding how this compound is metabolized and eliminated from the body is essential for determining its optimal dosing regimen and potential side effects. Advanced analytical techniques, such as mass spectrometry and high-performance liquid chromatography (HPLC), have been employed to study its metabolic profile.

Future research directions for 2-Cyclopentyl-2-(pyridin-3-yl)acetic acid include exploring its efficacy in animal models of disease. Preclinical studies can provide valuable data on its safety and effectiveness before human trials are conducted. These studies will help to establish whether this compound can translate into a viable therapeutic option for patients suffering from inflammatory and neoplastic conditions.

The development of new drugs is a complex process that requires collaboration across multiple disciplines, including chemistry, biology, pharmacology, and medicine. 2-Cyclopentyl-2-(pyridin-3-yl)acetic acid exemplifies how interdisciplinary research can lead to innovative solutions in drug discovery. By leveraging cutting-edge technologies and methodologies, scientists continue to push the boundaries of what is possible in medicinal chemistry.

In conclusion, 2-Cyclopentyl-2-(pyridin-3-y-acetic acid) (CAS No. 1515051-83 8) represents a promising avenue for therapeutic intervention in various diseases. Its unique structural features, combined with recent advancements in synthetic and computational chemistry, make it an attractive candidate for further development. As research progresses, this compound holds the potential to contribute significantly to the treatment of human illnesses.